Cas no 924106-25-2 (3-Methyl-6-(4-methylphenyl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid)

• Product Name: 3-Methyl-6-(4-methylphenyl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid
• CAS No: 924106-25-2
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• MDL: MFCD08691258
• CID: 3109394
• PubChem ID: 16227532
• Update Time: 2025-04-21

3-Methyl-6-(4-methylphenyl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(4-methylphenyl)isoxazolo[5,4-b]pyridine-4-carboxylic acid
• 3-methyl-6-(4-methylphenyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• G31864
• 3-Methyl-6-(4-methylphenyl)-(1,2)oxazolo(5,4-b)pyridine-4-carboxylic acid
• EN300-26245
• AB00759517-01
• Z55872461
• 924106-25-2
• 857-793-9
• AKOS000263741
• 3-methyl-6-(4-methylphenyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylicacid
• ZLB10625
• 3-Methyl-6-(4-methylphenyl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

• MDL： MFCD08691258
• Inchi： 1S/C15H12N2O3/c1-8-3-5-10(6-4-8)12-7-11(15(18)19)13-9(2)17-20-14(13)16-12/h3-7H,1-2H3,(H,18,19)
• InChI Key： FFNXSDCQMBWROW-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=C(C(=O)O)C=C(C1C=CC(C)=CC=1)N=2

Computed Properties

• Exact Mass: 268.08479225Da
• Monoisotopic Mass: 268.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 493.3±45.0 °C at 760 mmHg
• Flash Point: 252.1±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Methyl-6-(4-methylphenyl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)